Cas no 2227917-51-1 (rac-(1R,3R)-2,2-dimethyl-3-2-(thiophen-3-yl)ethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-2-(thiophen-3-yl)ethylcyclopropane-1-carboxylic acid
• CAS No: 2227917-51-1
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 5897038
• PubChem ID: 165658884
• Update Time: 2025-05-30

rac-(1R,3R)-2,2-dimethyl-3-2-(thiophen-3-yl)ethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-2-(thiophen-3-yl)ethylcyclopropane-1-carboxylic acid
• rac-(1R,3R)-2,2-dimethyl-3-[2-(thiophen-3-yl)ethyl]cyclopropane-1-carboxylic acid
• EN300-1782817
• 2227917-51-1

• Inchi： 1S/C12H16O2S/c1-12(2)9(10(12)11(13)14)4-3-8-5-6-15-7-8/h5-7,9-10H,3-4H2,1-2H3,(H,13,14)/t9-,10+/m0/s1
• InChI Key： IYCUNVSFMLBPIZ-VHSXEESVSA-N
• SMILES： S1C=CC(=C1)CC[C@H]1[C@H](C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 224.08710092g/mol
• Monoisotopic Mass: 224.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 65.5Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-2-(thiophen-3-yl)ethylcyclopropane-1-carboxylic acid

Chemical Profile: rac-(1R,3R)-2,2-dimethyl-3-[2-(thiophen-3-yl)ethyl]cyclopropane-1-carboxylic acid

The compound rac-(1R,3R)-2,2-dimethyl-3-[2-(thiophen-3-yl)ethyl]cyclopropane-1-carboxylic acid, identified by the CAS Registry Number 2227917-51-1, is a complex organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of cyclopropane carboxylic acids and features a thiophene ring as a substituent. The presence of the thiophene group introduces interesting electronic properties and reactivity, making this compound a subject of interest in both academic and industrial research.

Structure and Synthesis

The molecular structure of rac-(1R,3R)-2,2-dimethyl-3-[2-(thiophen-3-yl)ethyl]cyclopropane-1-carboxylic acid is characterized by a cyclopropane ring fused with a carboxylic acid group. The cyclopropane ring is substituted at the 3-position with a 2-(thiophen-3-yl)ethyl group and at the 1-position with two methyl groups. This configuration imparts a specific stereochemistry to the molecule, as indicated by the (1R,3R) designation. The synthesis of this compound typically involves multi-step organic reactions, including alkylation, cyclization, and oxidation processes. Recent advancements in asymmetric synthesis have enabled the selective formation of enantiomerically pure racemic mixtures, which are crucial for pharmacological studies.

Physical and Chemical Properties

This compound exhibits distinct physical properties due to its unique structure. It has a molecular weight of approximately 466 g/mol and is sparingly soluble in water but soluble in organic solvents such as dichloromethane and ethyl acetate. The presence of the thiophene ring contributes to its aromaticity and stability under certain reaction conditions. Recent studies have shown that this compound displays moderate thermal stability up to 80°C before decomposition occurs. Its pKa value is around 4.5, indicating weak acidity due to the carboxylic acid group.

Applications in Research

Rac-(1R,3R)-2,2-dimethyl-3-[2-(thiophen-3-yl)ethyl]cyclopropane-1-carboxylic acid has found applications in various research areas. In medicinal chemistry, it serves as a lead compound for designing bioactive molecules targeting specific biological pathways. For instance, recent studies have explored its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases. Additionally, its unique structure makes it a valuable substrate for studying cyclopropane reactivity in organic synthesis.

Safety and Handling

As with any chemical compound, proper handling and safety precautions are essential when working with rac-(1R,3R)-2,2-dimethyl-3-[2-(thiophen-3-yl)ethyl]cyclopropane carboxylic acid. It should be stored in a cool, dry place away from incompatible materials such as strong oxidizing agents or bases. Gloves and protective eyewear should be worn during manipulation to minimize exposure risks.